Cas no 1518623-51-2 (1-(1,3-dimethyl-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid)

• Product Name: 1-(1,3-dimethyl-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid
• CAS No: 1518623-51-2
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 5843386
• PubChem ID: 82600515
• Update Time: 2025-06-14

1-(1,3-dimethyl-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1,3-dimethyl-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid
• EN300-1766671
• 1518623-51-2

• Inchi： 1S/C9H12N2O2/c1-6-7(5-11(2)10-6)9(3-4-9)8(12)13/h5H,3-4H2,1-2H3,(H,12,13)
• InChI Key： LSIJTTYBQQZTDW-UHFFFAOYSA-N
• SMILES： OC(C1(C2=CN(C)N=C2C)CC1)=O

Computed Properties

• Exact Mass: 180.089877630g/mol
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 55.1Ų

Additional information on 1-(1,3-dimethyl-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid

Comprehensive Overview of 1-(1,3-dimethyl-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid (CAS No. 1518623-51-2)

1-(1,3-dimethyl-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid (CAS No. 1518623-51-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique cyclopropane-carboxylic acid backbone and 1,3-dimethyl-1H-pyrazole moiety, serves as a versatile intermediate in the synthesis of bioactive molecules. Its structural features make it particularly valuable for applications in drug discovery, where it contributes to the development of novel therapeutics targeting inflammation, metabolic disorders, and infectious diseases.

The growing interest in 1-(1,3-dimethyl-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid is driven by its potential role in addressing contemporary challenges such as antibiotic resistance and chronic inflammatory conditions. Researchers are exploring its utility in designing small-molecule inhibitors and enzyme modulators, leveraging its ability to interact with biological targets. Additionally, its agrochemical applications are being investigated, particularly in the development of environmentally friendly pesticides and herbicides, aligning with the global push for sustainable agriculture.

From a synthetic chemistry perspective, the compound's cyclopropane ring offers steric and electronic properties that enhance its reactivity and selectivity. This makes it a valuable building block for medicinal chemistry projects, where precise molecular modifications are crucial. Recent studies have highlighted its use in click chemistry and bioorthogonal reactions, further expanding its applicability in bioconjugation and labeling techniques. These advancements are particularly relevant in the context of precision medicine and diagnostic imaging, where targeted molecular probes are in high demand.

In the realm of drug formulation, 1-(1,3-dimethyl-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid is being evaluated for its pharmacokinetic properties, including solubility, stability, and bioavailability. These studies are critical for optimizing its performance in oral drug delivery systems and topical formulations. The compound's compatibility with green chemistry principles is another area of focus, as industries seek to minimize environmental impact while maintaining efficiency. This aligns with the increasing consumer demand for eco-friendly pharmaceuticals and sustainable chemical processes.

The commercial availability of 1518623-51-2 has also spurred interest in its scale-up synthesis and process optimization. Manufacturers are investing in innovative production techniques, such as continuous flow chemistry and catalytic asymmetric synthesis, to meet the rising demand. These efforts are supported by advancements in analytical characterization, including HPLC, NMR, and mass spectrometry, which ensure high purity and consistency. Such developments are essential for maintaining compliance with stringent regulatory standards in the pharmaceutical and agrochemical sectors.

Looking ahead, the potential of 1-(1,3-dimethyl-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid extends to emerging fields like proteolysis-targeting chimeras (PROTACs) and degradation tag (dTAG) systems. These cutting-edge technologies rely on small molecules to selectively degrade disease-causing proteins, offering new avenues for treating previously undruggable targets. As the scientific community continues to unravel the compound's full potential, it is poised to play a pivotal role in the next generation of therapeutic innovations and industrial applications.